Cas no 1261575-76-1 (2-Iodo-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1261575-76-1
• MF: C₁₂H₄Cl₃F₃IN
• MW: 452.425542831421
• CID: 4969854
• Update Time: 2025-05-28

2-Iodo-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F3IN/c13-7-4-9(15)8(14)3-6(7)5-1-10(12(16,17)18)20-11(19)2-5/h1-4H
• InChI Key： QXMHVLOVZBKXFU-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(F)(F)F)=N1)C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• XLogP3: 6.4
• Topological Polar Surface Area: 12.9

Additional information on 2-Iodo-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

Comprehensive Analysis of 2-Iodo-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261575-76-1)

The compound 2-Iodo-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261575-76-1) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This halogenated pyridine derivative features a combination of iodine, chlorine, and trifluoromethyl groups, making it a subject of interest in various research fields, including pharmaceutical development, agrochemical innovation, and material science.

One of the most frequently searched questions regarding this compound is: "What are the applications of 2-Iodo-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine?" Researchers have explored its utility as a building block in the synthesis of complex molecules, particularly in the development of heterocyclic compounds. Its electron-withdrawing groups (iodo, trichlorophenyl, and trifluoromethyl) enhance its reactivity, making it valuable for cross-coupling reactions and other catalytic processes.

Another hot topic in the scientific community is the environmental impact of halogenated compounds. While 2-Iodo-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine is not classified as hazardous under current regulations, its persistence and bioaccumulation potential are areas of ongoing study. Researchers are actively investigating green chemistry approaches to minimize waste and improve the sustainability of its synthesis.

The structural uniqueness of this compound also makes it a candidate for drug discovery. Its pyridine core is a common motif in medicinal chemistry, often found in bioactive molecules targeting various diseases. For instance, the trifluoromethyl group is known to enhance metabolic stability and lipophilicity, which are critical factors in pharmacokinetics.

In the realm of agrochemicals, 2-Iodo-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine has been studied for its potential as a pesticide intermediate. The trichlorophenyl moiety is structurally similar to compounds used in crop protection, and its halogenated nature may contribute to pest resistance mechanisms. However, further studies are needed to evaluate its efficacy and safety.

From a synthetic chemistry perspective, the compound's iodo-substituted pyridine ring offers versatility in palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex organic frameworks, which are essential for advancing materials science and nanotechnology.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR), have facilitated the precise characterization of 2-Iodo-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine. These tools are indispensable for ensuring purity and quality control in both research and industrial settings.

In conclusion, 2-Iodo-4-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261575-76-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and ongoing research underscore its importance in modern science. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in shaping future innovations.